4-hydroxybutyl (2S)-2-amino-3-(1H-indol-3-yl)propanoate hydrochloride
Overview
Description
“4-hydroxybutyl (2S)-2-amino-3-(1H-indol-3-yl)propanoate hydrochloride” is a complex organic compound. It contains an indole group, which is a significant heterocyclic system found in natural products and drugs . Indole derivatives are known to play a main role in cell biology and are used as biologically active compounds for the treatment of various disorders in the human body .
Synthesis Analysis
The synthesis of indole derivatives has been a topic of interest in recent years due to their biological significance . The Fischer indole synthesis is one method used for the synthesis of indole derivatives . In this method, the optically active cyclohexanone and phenylhydrazine hydrochloride are used under reflux in methanol to give the corresponding tricyclic indole .Molecular Structure Analysis
The molecular structure of “this compound” is likely to be complex due to the presence of multiple functional groups. The indole group is a prevalent moiety in this compound .Chemical Reactions Analysis
Indole and its derivatives are metabolites produced by the metabolism of tryptophan catalyzed by intestinal microorganisms . More than 85 gram-positive and gram-negative species are known to hydrolyze tryptophan to indole by tryptophanase .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific structure. Indoles are a significant type of heterocycle found in proteins in the form of amino acids, such as tryptophan .Mechanism of Action
The mechanism of action of indole derivatives is diverse and depends on the specific derivative. They can interact with the host and exert a variety of local and heterotopic biological effects by circulating in the plasma . They maintain intestinal homeostasis and impact liver metabolism and the immune response .
Safety and Hazards
The safety and hazards associated with “4-hydroxybutyl (2S)-2-amino-3-(1H-indol-3-yl)propanoate hydrochloride” would depend on its specific structure and usage. It’s important to note that the development of new antimicrobial agents capable of overcoming drug resistance is one of the most important directions of modern medicinal chemistry .
Future Directions
The future directions for “4-hydroxybutyl (2S)-2-amino-3-(1H-indol-3-yl)propanoate hydrochloride” could involve further studies on its synthesis, mechanism of action, and potential applications. The application of indole derivatives for the treatment of various disorders in the human body has attracted increasing attention in recent years . New research insights into indoles will facilitate a better understanding of their druggability and application in intestinal and liver diseases .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-hydroxybutyl (2S)-2-amino-3-(1H-indol-3-yl)propanoate hydrochloride involves the protection of the amino group, followed by the alkylation of the indole ring with a butyl group, and subsequent deprotection and salt formation with hydrochloric acid.", "Starting Materials": [ "L-tryptophan", "Butyl bromide", "Sodium hydroxide", "Hydrochloric acid", "Di-tert-butyl dicarbonate", "N,N-dimethylformamide", "Ethanol" ], "Reaction": [ "Protection of the amino group of L-tryptophan with di-tert-butyl dicarbonate in N,N-dimethylformamide", "Alkylation of the indole ring with butyl bromide and sodium hydroxide in ethanol", "Deprotection of the tert-butyl group with hydrochloric acid", "Formation of the hydrochloride salt by treatment with hydrochloric acid" ] } | |
| 2613299-67-3 | |
Molecular Formula |
C15H21ClN2O3 |
Molecular Weight |
312.8 |
Purity |
93 |
Origin of Product |
United States |
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